Cas no 1351661-66-9 (2-[(5,6-dimethoxy-1,3-benzothiazol-2-yl)(methyl)amino]acetic acid)

• Product Name: 2-[(5,6-dimethoxy-1,3-benzothiazol-2-yl)(methyl)amino]acetic acid
• CAS No: 1351661-66-9
• MF: C₁₂H₁₄N₂O₄S
• MW: 282.315561771393
• MDL: MFCD21091864
• CID: 4586640
• PubChem ID: 56724794
• Update Time: 2025-07-20

2-[(5,6-dimethoxy-1,3-benzothiazol-2-yl)(methyl)amino]acetic acid Chemical and Physical Properties

Names and Identifiers

• N-(5,6-Dimethoxy-1,3-benzothiazol-2-yl)-N-methylglycine
• 2-[(5,6-dimethoxy-1,3-benzothiazol-2-yl)(methyl)amino]acetic acid

• MDL： MFCD21091864
• Inchi： 1S/C12H14N2O4S/c1-14(6-11(15)16)12-13-7-4-8(17-2)9(18-3)5-10(7)19-12/h4-5H,6H2,1-3H3,(H,15,16)
• InChI Key： OKAALCMDIWYJRN-UHFFFAOYSA-N
• SMILES： C(O)(=O)CN(C1=NC2=CC(OC)=C(OC)C=C2S1)C

Additional information on 2-[(5,6-dimethoxy-1,3-benzothiazol-2-yl)(methyl)amino]acetic acid

Recent Advances in the Study of 2-[(5,6-dimethoxy-1,3-benzothiazol-2-yl)(methyl)amino]acetic acid (CAS: 1351661-66-9)

In recent years, the compound 2-[(5,6-dimethoxy-1,3-benzothiazol-2-yl)(methyl)amino]acetic acid (CAS: 1351661-66-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzothiazole core and acetic acid moiety, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key findings from recent research is the compound's role as a potent inhibitor of specific enzymatic pathways involved in inflammatory and neurodegenerative diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-[(5,6-dimethoxy-1,3-benzothiazol-2-yl)(methyl)amino]acetic acid exhibits high selectivity for targeting cyclooxygenase-2 (COX-2), an enzyme implicated in chronic inflammation. The study highlighted its superior efficacy compared to traditional non-steroidal anti-inflammatory drugs (NSAIDs), with minimal side effects.

Another notable advancement is the development of novel synthetic routes for this compound. Researchers have optimized the reaction conditions to improve yield and purity, as reported in a recent Organic Process Research & Development article. The use of green chemistry principles, such as solvent-free reactions and catalytic methods, has further enhanced the scalability and sustainability of its production. These improvements are critical for facilitating future clinical trials and commercial applications.

In addition to its anti-inflammatory properties, preliminary studies suggest that 2-[(5,6-dimethoxy-1,3-benzothiazol-2-yl)(methyl)amino]acetic acid may have neuroprotective effects. A 2024 study in Neuropharmacology investigated its potential in mitigating oxidative stress and neuronal apoptosis in models of Parkinson's disease. The results indicated a significant reduction in reactive oxygen species (ROS) levels and improved neuronal survival, positioning this compound as a candidate for further neurodegenerative disease research.

Despite these promising findings, challenges remain in fully understanding the pharmacokinetics and long-term safety profile of this compound. Ongoing research aims to address these gaps through advanced in vivo studies and structure-activity relationship (SAR) analyses. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into therapeutic applications.

In conclusion, 2-[(5,6-dimethoxy-1,3-benzothiazol-2-yl)(methyl)amino]acetic acid (CAS: 1351661-66-9) represents a compelling area of research with potential implications for treating inflammatory and neurodegenerative disorders. Continued exploration of its mechanisms, synthetic optimization, and preclinical validation will be essential for unlocking its full therapeutic potential.